Cas no 869941-96-8 (6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 869941-96-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD05861682
• CID: 719092
• PubChem ID: 6485410
• Update Time: 2025-05-19

6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 6-Methyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid
• Pyrazolo[1,5-a]pyrimidine-3-carboxylicacid, 6-methyl-
• 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (ACI)
• W12154
• JCNOXGKQXXFWCM-UHFFFAOYSA-N
• MFCD05861682
• BBL040160
• CHEMBL1734653
• HMS2626L03
• AS-68798
• MLS000716806
• SCHEMBL310126
• EN300-230069
• 6-Methyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, AldrichCPR
• CS-0080424
• STK349944
• 6-methylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• SMR000278323
• DA-01893
• AKOS000311406
• 869941-96-8
• DTXSID90424519
• Z339274996

• MDL： MFCD05861682
• Inchi： 1S/C8H7N3O2/c1-5-2-9-7-6(8(12)13)3-10-11(7)4-5/h2-4H,1H3,(H,12,13)
• InChI Key： JCNOXGKQXXFWCM-UHFFFAOYSA-N
• SMILES： O=C(C1=C2N(C=C(C)C=N2)N=C1)O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.49000
• LogP: 0.73590

6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Comprehensive Overview of 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 869941-96-8)

6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 869941-96-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The molecular structure of 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid features a fused pyrazole and pyrimidine ring system, which contributes to its stability and reactivity. The presence of a carboxylic acid functional group at the 3-position enhances its versatility in synthetic chemistry, allowing for further derivatization through esterification, amidation, or other coupling reactions. This makes it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have explored the use of 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid in the design of novel small-molecule drugs. Its scaffold is particularly relevant in targeting protein-protein interactions (PPIs) and modulating enzyme activity, which are hot topics in modern drug discovery. For instance, analogs of this compound have shown promise in preclinical studies for conditions such as metabolic disorders and neurodegenerative diseases, aligning with the growing demand for innovative treatments in these areas.

From a synthetic chemistry perspective, the compound's CAS No. 869941-96-8 is frequently searched in databases by chemists looking for reliable synthetic protocols or commercial suppliers. The rise of AI-driven drug discovery has further increased interest in such heterocyclic compounds, as machine learning models often identify them as high-potential candidates for further optimization. This trend reflects the broader shift toward computational chemistry and high-throughput screening in the pharmaceutical industry.

In addition to its pharmaceutical applications, 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid has potential uses in material science. Its conjugated system and ability to form coordination complexes with metals make it a candidate for developing organic electronic materials or catalysts. This versatility aligns with the increasing focus on sustainable and multifunctional materials in industrial research.

Quality control and regulatory compliance are critical when working with 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. Researchers often inquire about its solubility, stability, and storage conditions, which are key factors in ensuring reproducible results in both academic and industrial settings.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis and minimal environmental impact are prioritized. Recent publications have highlighted optimized routes using catalytic methods or biocatalysis, addressing the demand for sustainable synthetic practices. This aligns with global trends toward reducing waste and energy consumption in chemical manufacturing.

In summary, 6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 869941-96-8) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents and functional materials. As the scientific community continues to innovate, this compound is likely to remain a focal point in interdisciplinary research.